N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide

• Molecular Formula: C20H15ClFN5O4
• Molecular Weight: 443.8 g/mol
• IUPAC Name: N-[[3-(2-chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)acetamide
• InChI: InChI=1S/C20H15ClFN5O4/c21-11-5-3-6-12(22)17(11)18-26-16(31-27-18)9-23-15(28)8-14-20(30)24-13-7-2-1-4-10(13)19(29)25-14/h1-7,14H,8-9H2,(H,23,28)(H,24,30)(H,25,29)
• InChI Key: NOFQRVKUTCIHDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(C(=O)N2)CC(=O)NCC3=NC(=NO3)C4=C(C=CC=C4Cl)F

Description

N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route involves the reaction of 2-chloro-6-fluorophenyl hydrazine with a suitable carboxylic acid derivative to form the 1,2,4-oxadiazole ring. This intermediate is then coupled with a benzodiazepine derivative under specific reaction conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This includes the use of advanced techniques such as high-performance liquid chromatography (HPLC) for purification and the implementation of stringent reaction conditions to ensure consistency and scalability .

Chemical Reactions Analysis

Types of Reactions

N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, potentially altering the compound’s activity.

Substitution: Halogen substitution reactions are common, where the chlorine or fluorine atoms can be replaced with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different substituents .

Scientific Research Applications

N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved[⁷][7].

Comparison with Similar Compounds

Similar Compounds

• N-{[3-(2-Chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl}glycine
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride

Uniqueness

N-{[3-(2-Chloro-6-fluorophenyl)-1,2,4-oxadiazol-5-YL]methyl}-2-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-YL)acetamide is unique due to its combination of the 1,2,4-oxadiazole ring and benzodiazepine moiety, which imparts distinct chemical and biological properties compared to similar compounds .